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Compound of Interest

Compound Name: Tiaprost

Cat. No.: B1683147 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information on utilizing Tiaprost, a prostaglandin F2α (PGF2α) analogue, for

estrous cycle manipulation in seasonal breeders such as sheep, goats, and mares.

Frequently Asked Questions (FAQs)
Q1: What is Tiaprost and how does it work in seasonal breeders?

A1: Tiaprost is a synthetic analogue of prostaglandin F2α. Its primary mechanism of action is

luteolysis, which is the regression of the corpus luteum (CL).[1] In seasonal breeders, the

estrous cycle is regulated by the presence of a functional CL, which produces progesterone. By

destroying the CL, Tiaprost induces a rapid drop in progesterone levels, allowing the animal to

return to estrus and initiating a new follicular phase. This makes it a valuable tool for

synchronizing estrus, enabling timed artificial insemination (TAI) and more efficient breeding

management.[2][3]

Q2: When is the best time to administer Tiaprost during the estrous cycle?

A2: The efficacy of Tiaprost is critically dependent on the presence of a mature, functional

corpus luteum. PGF2α and its analogues are most effective when administered during the mid-

luteal phase (diestrus). In sheep, the CL becomes responsive to PGF2α approximately 5 days

after ovulation, while in goats, this can be as early as day 3.[3] Administration during anestrus,

when there is no functional CL, will not be effective.[4] For mares, treatment is effective 4 or

more days after ovulation.
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Q3: What are the typical dosages for Tiaprost in sheep, goats, and mares?

A3: While specific dosages for Tiaprost can vary by manufacturer and regional regulations,

dosages for similar PGF2α analogues provide a strong reference. It is crucial to consult with a

veterinarian for precise, extra-label drug use guidance.

Species PGF2α Analogue Recommended Dosage

Sheep Dinoprost ≥15 mg

Cloprostenol 125 mcg

Goats Dinoprost 2.5–5 mg

Cloprostenol 62.5–125 mcg

Mares Dinoprost
1 mg per 100 lbs (45.5 kg)

body weight (typically 1-2 mL)

Data compiled from multiple sources providing typical dosages for commonly used PGF2α

analogues.

Q4: Can Tiaprost be used to induce estrus during the non-breeding (anestrous) season?

A4: No, Tiaprost alone is not effective for inducing estrus in animals that are in seasonal

anestrus. This is because anestrous animals lack a functional corpus luteum for the

prostaglandin to act upon. To induce cyclicity during the non-breeding season, protocols often

involve a period of progestogen treatment (e.g., using CIDRs or intravaginal sponges) to mimic

the luteal phase, followed by an injection of a gonadotropin like eCG to stimulate follicular

development and ovulation.

Experimental Protocols
Protocol 1: Two-Injection PGF2α Protocol for Cycling
Ewes/Does
This protocol is intended for use during the natural breeding season in animals that are

confirmed to be cycling.
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Methodology:

Administer an initial intramuscular (IM) injection of Tiaprost at the recommended dosage.

Administer a second IM injection of Tiaprost 9 to 11 days after the first injection.

Observe for signs of estrus, which typically occur within 48 to 72 hours after the second

injection.

Perform artificial insemination (AI) or introduce a male for natural breeding based on

observed estrus. For timed AI, insemination is often performed at a fixed time (e.g., 48 and

60 hours) after the second injection.

Protocol 2: Progestogen-Based Protocol for Anestrous
Ewes/Does
This protocol is designed to induce and synchronize estrus outside of the natural breeding

season.

Methodology:

Insert an intravaginal progestogen device (e.g., CIDR or sponge) and leave it in place for 7

to 12 days.

On the day of or up to 48 hours before device removal, administer an IM injection of

Tiaprost.

At the time of device removal, administer an IM injection of equine chorionic gonadotropin

(eCG) to stimulate follicular development.

Estrus is expected within 24 to 48 hours after device removal.

Proceed with timed AI or natural breeding.

Protocol 3: Estrus Synchronization in Cycling Mares
This protocol is for controlling the timing of estrus in mares with a functional corpus luteum.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1683147?utm_src=pdf-body
https://www.benchchem.com/product/b1683147?utm_src=pdf-body
https://www.benchchem.com/product/b1683147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Confirm the presence of a corpus luteum via ultrasonography (must be at least 4-5 days

post-ovulation).

Administer a single IM injection of Tiaprost at the recommended dosage.

Mares will typically return to estrus within 2 to 4 days.

Monitor follicular development via ultrasound to determine the optimal time for breeding or

AI. Ovulation is expected 8 to 12 days after the Tiaprost injection.
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Tiaprost (PGF2α Analogue) Signaling Pathway
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Caption: Tiaprost signaling pathway leading to luteolysis.
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Two-Injection PGF2α Synchronization Workflow (Sheep/Goats)

Protocol Timeline

Day 0:
First Tiaprost Injection

Day 11:
Second Tiaprost Injection

9-11 day interval

Day 13 (48-72h post-inj):
Estrus & AI

Observe for estrus

Pregnancy Diagnosis

~30 days post-AI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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